Cas no 21621-75-0 (1-[1-(isoquinolin-3-yl)-5-methyl-1H-pyrazol-4-yl]ethanone)

1-[1-(isoquinolin-3-yl)-5-methyl-1H-pyrazol-4-yl]ethanone structure
21621-75-0 structure
Product Name:1-[1-(isoquinolin-3-yl)-5-methyl-1H-pyrazol-4-yl]ethanone
CAS No:21621-75-0
MF:C15H13N3O
MW:251.283222913742
CID:1408752
PubChem ID:30714
Update Time:2025-04-20

1-[1-(isoquinolin-3-yl)-5-methyl-1H-pyrazol-4-yl]ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[1-(isoquinolin-3-yl)-5-methyl-1H-pyrazol-4-yl]ethanone
    • DTXSID50944223
    • BRN 0750954
    • 21621-75-0
    • Methyl 5-methyl-1-(2-quinolyl)-4-pyrazolyl ketone
    • 1-[1-(Isoquinolin-3-yl)-5-methyl-1H-pyrazol-4-yl]ethan-1-one
    • KETONE, METHYL 5-METHYL-1-(2-QUINOLYL)-4-PYRAZOLYL
    • Inchi: 1S/C15H13N3O/c1-10-14(11(2)19)9-17-18(10)15-7-12-5-3-4-6-13(12)8-16-15/h3-9H,1-2H3
    • InChI Key: QFURKINDUVMSJB-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=NN(C2C=C3C=CC=CC3=CN=2)C=1C

Computed Properties

  • Exact Mass: 251.10599
  • Monoisotopic Mass: 251.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • PSA: 47.78
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